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Compound of Interest

Compound Name: vUu0506013

Cat. No.: B2731249

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on the safe handling of VU0506013 for research
purposes. Since a specific Safety Data Sheet (SDS) is not publicly available for VU0506013,
this information is based on general laboratory safety principles for handling potent, novel
chemical compounds and information on structurally related chemicals. All laboratory personnel
must be trained in standard safety procedures and should consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance.

Hazard Identification and Risk Assessment

VU0506013 is a high-affinity, selective positive allosteric modulator (PAM) of the Neuropeptide
Y4 Receptor (Y4R) and is intended for laboratory research use only.[1][2] As with any novel
chemical substance, the full toxicological properties of VU0506013 have not been thoroughly
investigated. Therefore, it should be handled with care, assuming it is potentially hazardous.

The IUPAC name of VU0506013 is N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-
dihydropyridin-3-yl)-2-(o-tolyloxy)acetamide.[1] The presence of an acetamide functional group
is a structural alert, as acetamide itself is suspected of causing cancer. While the toxicological
properties of VU0506013 are unknown, this potential hazard underscores the need for stringent
safety precautions.

Potential Hazards:
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» Acute Toxicity: The acute toxicity is unknown. Similar complex organic molecules can be
harmful if swallowed or toxic in contact with skin.

« [rritation: May cause skin, eye, and respiratory tract irritation.

« Chronic Toxicity: Long-term effects are unknown. The acetamide substructure suggests
potential carcinogenicity, which should be considered in risk assessment.

e Sensitization: The potential to cause skin or respiratory sensitization is unknown.

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is mandatory to minimize exposure risk. The following table
outlines the recommended PPE for handling VU0506013 in both solid and solution forms.

Protection Type Required Equipment Purpose

Safety glasses with side

shields or chemical splash To protect eyes from contact
Eye Protection goggles. A face shield is with dust, aerosols, or

recommended when thereisa  splashes of the compound.

significant risk of splashing.

Chemical-resistant gloves

(e.g., nitrile). It is crucial to ) )
] ) To prevent skin contact with
Hand Protection inspect gloves for any defects
the compound.
before use and to change

them frequently.

) A laboratory coat or disposable  To protect skin and personal
Body Protection ) o
coveralls. clothing from contamination.

A NIOSH-approved respirator
(e.g., N95 or higher) is
recommended when handling o )
) ) To avoid inhalation of the
Respiratory Protection the powdered form of the
) ) compound.
compound, especially during
weighing or transfer, to prevent

inhalation of dust particles.
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Handling and Storage

Proper handling and storage are critical for maintaining the integrity of VU0506013 and
ensuring the safety of laboratory personnel.

Storage Conditions:

Short-Term Storage (daysto  Long-Term Storage (months

Form
weeks) to years)

Solid Powder 0 - 4°C, dry and dark -20°C, dry and dark

| Stock Solutions | 0 - 4°C | -20°C (in a tightly sealed container) |
Safe Handling Procedures:

o Engineering Controls: All work with solid VU0506013 and concentrated solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Weighing: Weigh the solid compound in a fume hood or a ventilated balance enclosure.

e Solution Preparation: When preparing solutions, slowly add the solvent to the powdered
compound to avoid splashing and aerosol generation.

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the compound, even if gloves were worn.

Experimental Workflow

The following diagram illustrates a general workflow for a typical in-vitro experiment involving
VU0506013.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
VU0506013]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2731249#personal-protective-equipment-for-
handling-vu0506013]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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